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For Researchers, Scientists, and Drug Development Professionals

Introduction
Pipoxide chlorohydrin, a natural product isolated from the plant Piper attenuatum, is a

molecule of interest within the scientific community.[1] This technical guide provides a

comprehensive summary of its known physical and chemical properties. Due to the limited

availability of published experimental data, this document combines computed data with

general knowledge of chlorohydrins to offer a thorough overview for research and drug

development purposes.

Chemical and Physical Properties
The fundamental chemical and physical properties of Pipoxide chlorohydrin are summarized

below. It is important to note that while some properties have been computationally predicted,

experimental data for characteristics such as melting and boiling points remain largely

unavailable in publicly accessible literature.

Table 1: Physical and Chemical Properties of Pipoxide Chlorohydrin
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Property Value Source

Molecular Formula C₂₁H₁₉ClO₆ PubChem CID: 100854335[2]

Molecular Weight 402.8 g/mol PubChem CID: 100854335[2]

IUPAC Name

[(1S,2S,5R,6S)-5-

(benzoyloxy)-2-chloro-1,6-

dihydroxycyclohex-3-en-1-

yl]methyl benzoate

PubChem CID: 100854335[2]

CAS Number 29228-15-7 PubChem CID: 100854335[2]

Predicted Boiling Point 555.4 ± 50.0 °C at 760 mmHg Huaxueyuan[3]

Computed XLogP3 2.8 PubChem CID: 100854335[2]

Topological Polar Surface Area 93.1 Å² PubChem CID: 100854335[2]

Hydrogen Bond Donor Count 2 PubChem CID: 100854335[2]

Hydrogen Bond Acceptor

Count
6 PubChem CID: 100854335[2]

Rotatable Bond Count 7 PubChem CID: 100854335[2]

Natural Source Piper attenuatum BOC Sciences[1]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of Pipoxide
chlorohydrin are not extensively documented in the available literature. However, general

methodologies for the synthesis and analysis of chlorohydrins can be adapted.

Synthesis of Chlorohydrins
A common method for the synthesis of chlorohydrins involves the ring-opening of an epoxide

with a source of hydrochloric acid. This reaction is typically carried out in an appropriate

solvent.

General Workflow for Chlorohydrin Synthesis
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Caption: General workflow for the synthesis of chlorohydrins from epoxides.

Purification and Analysis
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Purification of chlorohydrins is often achieved using chromatographic techniques such as

column chromatography or High-Performance Liquid Chromatography (HPLC). Structural

elucidation and analysis typically involve spectroscopic methods.

Workflow for Purification and Analysis
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Caption: General workflow for purification and analysis of chlorohydrins.

Spectroscopic Data
While specific ¹H NMR, ¹³C NMR, and mass spectrometry data for Pipoxide chlorohydrin
from the primary literature are not readily accessible, a key publication by Joshi et al. (1979)

reportedly contains revised structural information based on 360 MHz PMR spectral evidence

and decoupling experiments.[4] Access to this publication would be critical for detailed

structural analysis.

Biological Activity and Signaling Pathways
The biological activity of Pipoxide chlorohydrin has not been extensively studied. However,

various compounds isolated from Piper species have demonstrated a range of biological

activities, including anti-inflammatory, antimicrobial, and anticancer effects. For instance, some

compounds from Piper attenuatum have shown IL-6 inhibitory and anticancer activities. This

suggests that Pipoxide chlorohydrin may also possess noteworthy biological properties that

warrant further investigation.

Potential Signaling Pathway Investigation
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Caption: A logical diagram for investigating the potential signaling pathways affected by

Pipoxide chlorohydrin.

Conclusion
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Pipoxide chlorohydrin is a natural product with a defined chemical structure. While its

fundamental chemical properties have been computed, a significant gap exists in the publicly

available experimental data, particularly concerning its physical properties and detailed

spectroscopic analysis. Furthermore, its biological activities and potential mechanisms of action

remain largely unexplored. This technical guide highlights the current state of knowledge and

underscores the need for further research to fully characterize this intriguing molecule for its

potential applications in drug discovery and development. The primary literature from its initial

isolation and structural revision is a critical resource that needs to be consulted for more

definitive data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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